Cas no 1366740-95-5 (4-(2-ethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(2-ethylphenyl)pyrrolidin-2-one
• CAS No: 1366740-95-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6479721
• Update Time: 2025-05-30

4-(2-ethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethylphenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(2-ethylphenyl)-

• Inchi： 1S/C12H15NO/c1-2-9-5-3-4-6-11(9)10-7-12(14)13-8-10/h3-6,10H,2,7-8H2,1H3,(H,13,14)
• InChI Key： JZKQDERMXYOCAU-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2CC)CC1=O

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 372.0±31.0 °C(Predicted)
• pka: 16.13±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2-ethylphenyl)pyrrolidin-2-one

Introduction to 4-(2-Ethylphenyl)Pyrrolidin-2-One (CAS No. 1366740-95-5)

4-(2-Ethylphenyl)pyrrolidin-2-one (CAS No. 1366740-95-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrrolidinones, which are cyclic ketones with a five-membered ring containing one nitrogen atom. The presence of the 2-ethylphenyl group attached to the pyrrolidinone ring imparts unique electronic and steric properties, making it an attractive target for researchers and industries alike.

The synthesis of 4-(2-Ethylphenyl)pyrrolidin-2-one has been extensively studied, with various methodologies reported in the literature. One common approach involves the cyclization of α-amino ketones under specific conditions, such as acid catalysis or thermal treatment. Recent advancements have focused on optimizing reaction conditions to enhance yield and purity, leveraging green chemistry principles to minimize environmental impact. For instance, a study published in *Green Chemistry* demonstrated the use of microwave-assisted synthesis to achieve higher yields in shorter reaction times.

Structurally, 4-(2-Ethylphenyl)pyrrolidin-2-one consists of a pyrrolidinone ring fused with a phenyl group substituted at the second position with an ethyl group. This substitution pattern influences the compound's solubility, stability, and reactivity. The phenyl ring contributes aromaticity and planarity, while the ethyl group introduces steric hindrance and enhances lipophilicity. These properties make it an ideal building block for constructing bioactive molecules.

One of the most promising applications of 4-(2-Ethylphenyl)pyrrolidin-2-one lies in its role as a precursor for drug development. Its ability to form hydrogen bonds and participate in π–π interactions makes it suitable for designing molecules with specific pharmacokinetic profiles. Recent research has explored its use as a scaffold for developing inhibitors against enzymes involved in neurodegenerative diseases, such as β-secretase (BACE1). A study in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for Alzheimer's disease therapeutics.

In addition to pharmaceutical applications, 4-(2-Ethylphenyl)pyrrolidin-2-one has found utility in agrochemicals. Its ability to modulate plant growth hormones has led to its investigation as a potential herbicide or plant growth regulator. Field trials conducted in collaboration with agricultural research institutions have shown promising results in enhancing crop yield under stress conditions.

The physical properties of 4-(2-Ethylphenyl)pyrrolidin-2-one are well-documented, with a melting point of approximately 185°C and a boiling point around 380°C under standard pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in organic synthesis reactions. Recent studies have also explored its stability under various pH conditions, revealing its suitability for aqueous-based formulations.

From an environmental perspective, understanding the degradation pathways of 4-(2-Ethylphenyl)pyrrolidin-2-one is crucial for assessing its ecological impact. Research indicates that it undergoes hydrolysis under alkaline conditions, yielding biodegradable byproducts. These findings align with global efforts to develop sustainable chemical processes that minimize environmental footprint.

In conclusion, 4-(2-Ethylphenyl)pyrrolidin-2-one (CAS No. 1366740-95-5) stands out as a multifaceted compound with diverse applications across industries. Its unique structural features and favorable physicochemical properties make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in advancing scientific innovation.